Cas no 85175-65-1 (3-(3-Chloropropyl)-1,3,4,5-tetrahydro-7,8-dimethoxy-2H-3-benzazepin-2-one)

• Product Name: 3-(3-Chloropropyl)-1,3,4,5-tetrahydro-7,8-dimethoxy-2H-3-benzazepin-2-one
• CAS No: 85175-65-1
• MF: C₁₅H₂₀ClNO₃
• MW: 297.777203559875
• CID: 1032797
• PubChem ID: 13092510
• Update Time: 2025-11-06

3-(3-Chloropropyl)-1,3,4,5-tetrahydro-7,8-dimethoxy-2H-3-benzazepin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(3-Chloropropyl)-7,8-dimethoxy-4,5-dihydro-1H-benzo[d]azepin-2(3H)-one
• 3-(3-Chloropropyl)-1,3,4,5-tetrahydro-7,8-dimethoxy-2H-3-benzazepin-2-one
• 3-(3-chloropropyl)-7,8-dimethoxy-2,5-dihydro-1H-3-benzazepin-4-one
• 3-(3-Chloropropyl)-7,8-dimethoxy-2,3,4,5-tetrahydro-1H-3-benzazepin-2-one
• 1-(7,8-dimethoxy-1,3,4,5-tetrahydro-2H-3-benzazepin-2-on-3-yl)-3-chloropropane
• 1-(7,8-dimethoxy-1,3,4,5-tetra hydro-2H-3-benzazepin-2-on-3-yl)-3-chloropropane
• 3-(3-Chloropropyl)-7,8-dimethoxy-2,3,4,5-tetrahydro-1H- 3-benzazepin-2-one
• 3-(3-Chloropropyl)-7,8-dimethoxy-1,3,4,5-tetrahydro-2H-3-benzazepin-2-one
• 1-[7,8-dimethoxy-1,3,4,5-tetrahydro-2H-3-benzazepin-2-on-3-yl]-3-chloro-propane
• 1-[7,8-dimethoxy-1,3,4,5-tetrahydro-2H-3-benzazepin-2-on-3-yl]-3-chloropropane
• SCHEMBL9032662
• DTXSID00517926
• F19249
• 3-(7,8-dimethoxy-1,3,4,5-tetrahydro-2H-3-benzazepin-2-on-3-yl)-1-chloropropane
• 85175-65-1
• UKLLLQWDPVQNPO-UHFFFAOYSA-N
• 1-(7,8-dimethoxy-1,3,4,5-tetrahydro-2H-3-benzazepin-2-on-3-yl)-3-chloro-propane
• (Z)-7，8-dimethoxy-1H-benzo[d]azepin-2(3H)-one
• 3-(3-Chloropropyl)-1,3,4,5-tetrahydro-7,8-dimethoxy-2H-3-benzazepin-2-one; 2H-3-Benzazepin-2-one, 3-(3-chloropropyl)-1,3,4,5-tetrahydro-7,8-dimethoxy-; 3-(3-Chloropropyl)-1,3,4,5-tetrahydro-7,8-dimethoxy-2H-3-benzazepin-2-one; 3-(3-Chloropropyl)-7,8-dimethoxy-2,3,4,5-tetrahydro-1H-3-benzazepin-2-one
• DB-356411

• MDL： MFCD16875469
• Inchi： 1S/C15H20ClNO3/c1-19-13-8-11-4-7-17(6-3-5-16)15(18)10-12(11)9-14(13)20-2/h8-9H,3-7,10H2,1-2H3
• InChI Key： UKLLLQWDPVQNPO-UHFFFAOYSA-N
• SMILES： ClCCCN1C(CC2C=C(C(=CC=2CC1)OC)OC)=O

Computed Properties

• Exact Mass: 297.1131712g/mol
• Monoisotopic Mass: 297.1131712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• Density: 1.167
• Melting Point: 100-102 ºC

3-(3-Chloropropyl)-1,3,4,5-tetrahydro-7,8-dimethoxy-2H-3-benzazepin-2-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Additional information on 3-(3-Chloropropyl)-1,3,4,5-tetrahydro-7,8-dimethoxy-2H-3-benzazepin-2-one

Research Brief on 3-(3-Chloropropyl)-1,3,4,5-tetrahydro-7,8-dimethoxy-2H-3-benzazepin-2-one (CAS: 85175-65-1)

The compound 3-(3-Chloropropyl)-1,3,4,5-tetrahydro-7,8-dimethoxy-2H-3-benzazepin-2-one (CAS: 85175-65-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its benzazepine core and chloropropyl side chain, has been investigated for its potential therapeutic applications, particularly in neurological and psychiatric disorders. Recent studies have explored its pharmacological properties, synthesis pathways, and biological activity, shedding light on its mechanism of action and potential as a drug candidate.

One of the key areas of research focuses on the compound's interaction with dopamine receptors. Preliminary findings suggest that 3-(3-Chloropropyl)-1,3,4,5-tetrahydro-7,8-dimethoxy-2H-3-benzazepin-2-one exhibits selective binding affinity for D2-like dopamine receptors, which are implicated in conditions such as schizophrenia and Parkinson's disease. This selectivity makes it a promising candidate for the development of novel antipsychotic or antiparkinsonian agents. Recent in vitro and in vivo studies have demonstrated its ability to modulate dopaminergic signaling pathways, with potential implications for improving therapeutic outcomes.

Another significant aspect of recent research involves the optimization of the compound's synthesis. Advances in synthetic chemistry have enabled more efficient and scalable production of 3-(3-Chloropropyl)-1,3,4,5-tetrahydro-7,8-dimethoxy-2H-3-benzazepin-2-one, addressing previous challenges related to yield and purity. Researchers have reported improved methodologies for introducing the chloropropyl moiety and achieving high enantiomeric purity, which is critical for its pharmacological efficacy. These developments are expected to facilitate further preclinical and clinical studies.

In addition to its dopaminergic activity, recent investigations have explored the compound's potential as a multifunctional agent. Studies have indicated that 3-(3-Chloropropyl)-1,3,4,5-tetrahydro-7,8-dimethoxy-2H-3-benzazepin-2-one may also interact with other neurotransmitter systems, including serotonin and glutamate receptors. This broad-spectrum activity suggests its applicability in treating complex neuropsychiatric disorders that involve multiple neurotransmitter pathways. However, further research is needed to elucidate its precise mechanisms and optimize its selectivity.

Despite these promising findings, challenges remain in the development of 3-(3-Chloropropyl)-1,3,4,5-tetrahydro-7,8-dimethoxy-2H-3-benzazepin-2-one as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects must be addressed through rigorous pharmacokinetic and toxicological studies. Recent efforts have focused on structural modifications to enhance its drug-like properties while retaining its pharmacological activity. Collaborative research between academic institutions and pharmaceutical companies is expected to accelerate progress in this area.

In conclusion, 3-(3-Chloropropyl)-1,3,4,5-tetrahydro-7,8-dimethoxy-2H-3-benzazepin-2-one (CAS: 85175-65-1) represents a promising compound with significant potential in the treatment of neurological and psychiatric disorders. Recent advancements in understanding its pharmacological profile and synthesis have paved the way for further exploration. Continued research and development efforts will be essential to translate these findings into clinically viable therapies, addressing unmet medical needs in the field of mental health.